Cas no 389076-52-2 (N-(2,4-dichlorophenyl)-6-methyl-4-phenylquinazolin-2-amine)

• Product Name: N-(2,4-dichlorophenyl)-6-methyl-4-phenylquinazolin-2-amine
• CAS No: 389076-52-2
• MF: C₂₁H₁₅Cl₂N₃
• MW: 380.269902467728
• CID: 6418557
• PubChem ID: 4441540
• Update Time: 2025-10-28

N-(2,4-dichlorophenyl)-6-methyl-4-phenylquinazolin-2-amine Chemical and Physical Properties

Names and Identifiers

• N-(2,4-dichlorophenyl)-6-methyl-4-phenylquinazolin-2-amine
• Z111780996
• F0257-0043
• SR-01000420069-1
• AKOS005376810
• SR-01000420069
• 389076-52-2
• 2-Quinazolinamine, N-(2,4-dichlorophenyl)-6-methyl-4-phenyl-

• Inchi： 1S/C21H15Cl2N3/c1-13-7-9-18-16(11-13)20(14-5-3-2-4-6-14)26-21(24-18)25-19-10-8-15(22)12-17(19)23/h2-12H,1H3,(H,24,25,26)
• InChI Key： MPJVHXATSMPVIX-UHFFFAOYSA-N
• SMILES： N1=C2C(C=C(C)C=C2)=C(C2=CC=CC=C2)N=C1NC1=CC=C(Cl)C=C1Cl

Computed Properties

• Exact Mass: 379.0643029g/mol
• Monoisotopic Mass: 379.0643029g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 457
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.7
• Topological Polar Surface Area: 37.8Ų

Experimental Properties

• Density: 1.350±0.06 g/cm3(Predicted)
• Boiling Point: 550.4±60.0 °C(Predicted)
• pka: 4.39±0.46(Predicted)

Additional information on N-(2,4-dichlorophenyl)-6-methyl-4-phenylquinazolin-2-amine

Professional Introduction to N-(2,4-dichlorophenyl)-6-methyl-4-phenylquinazolin-2-amine (CAS No. 389076-52-2)

N-(2,4-dichlorophenyl)-6-methyl-4-phenylquinazolin-2-amine, identified by its CAS number 389076-52-2, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule has garnered attention due to its structural complexity and potential biological activities, making it a subject of extensive research in the development of novel therapeutic agents.

The quinazoline core is a well-known scaffold in medicinal chemistry, frequently employed in the synthesis of bioactive molecules. Quinazolines exhibit a broad spectrum of pharmacological properties, including antimicrobial, antiviral, anticancer, and anti-inflammatory effects. The introduction of substituents such as 2,4-dichlorophenyl and phenyl groups at specific positions on the quinazoline ring can modulate its pharmacokinetic and pharmacodynamic profiles, enhancing its efficacy and selectivity.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various kinases and enzymes involved in cancer progression. N-(2,4-dichlorophenyl)-6-methyl-4-phenylquinazolin-2-amine has been investigated for its potential inhibitory activity against several kinases, including tyrosine kinases and serine/threonine kinases. These kinases play crucial roles in signal transduction pathways that regulate cell proliferation, survival, and differentiation. By inhibiting these kinases, the compound may interfere with the aberrant signaling pathways that drive tumor growth and metastasis.

The structural features of N-(2,4-dichlorophenyl)-6-methyl-4-phenylquinazolin-2-amine, particularly the presence of chlorine atoms at the 2 and 4 positions of the phenyl ring, contribute to its binding affinity to target proteins. Chlorine atoms are often introduced into drug molecules to enhance lipophilicity and improve interactions with biological targets. Additionally, the methyl group at the 6-position of the quinazoline ring may further fine-tune the compound's pharmacological properties by influencing its solubility and metabolic stability.

The synthesis of N-(2,4-dichlorophenyl)-6-methyl-4-phenylquinazolin-2-amine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriately substituted phenols and amidines, followed by cyclization steps to form the quinazoline core. The use of advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions can enhance the efficiency and selectivity of these transformations.

Evaluation of the biological activity of N-(2,4-dichlorophenyl)-6-methyl-4-phenylquinazolin-2-amine has been conducted using both in vitro and in vivo models. In vitro studies have demonstrated its ability to inhibit the activity of various kinases with IC50 values ranging from nanomolar to micromolar concentrations. These results suggest that the compound may have potent therapeutic effects against cancers driven by abnormal kinase activity.

In vivo studies have further validated the potential of N-(2,4-dichlorophenyl)-6-methyl-4-phenylquinazolin-2-amine strong>) as an anticancer agent. Animal models have shown that treatment with this compound can suppress tumor growth and reduce metastasis without significant toxicity. These findings are encouraging for further development of this molecule into a clinical candidate.

The pharmacokinetic profile of N-(2,4-dichlorophenyl)-6-methyl)-4-phenylquinazoling ) has also been studied to assess its bioavailability and metabolic fate. Preliminary data indicate that the compound exhibits moderate solubility in water and lipids, suggesting good oral bioavailability. Metabolic studies have revealed that it is primarily metabolized by cytochrome P450 enzymes in the liver, with active metabolites contributing to its overall therapeutic effect.

The development of novel anticancer agents remains a critical area of research due to the increasing incidence of cancer worldwide and the limitations associated with existing treatments. N-(2,4-dichlorophenylg )-&nbs p;)6-methyl stro ng >)-&nb s p;) stro ng > stro ng > stro ng > stro ng > stro ng > stro ng > stro ng > stro ng > stro ng >

Ongoing research aims to optimize the structure-function relationship of this compound to enhance its therapeutic index. Strategies such as structure-based drug design (SBDD) and computer-assisted molecular design (CAMD) are being employed to identify new analogs with improved efficacy and reduced side effects. Additionally, preclinical studies are being conducted to evaluate the long-term safety and efficacy of N-(&nb s p;)

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